Cas no 2680751-81-7 (Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680751-81-7
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 5624005
• PubChem ID: 165933847
• Update Time: 2025-11-04

Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2680751-81-7
• EN300-28301445
• Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H18BrNO3/c19-15-7-6-14-8-9-20(17(11-21)16(14)10-15)18(22)23-12-13-4-2-1-3-5-13/h1-7,10,17,21H,8-9,11-12H2
• InChI Key： HFUHIHZREAYNSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CCN(C(=O)OCC3C=CC=CC=3)C(CO)C=2C=1

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680751-81-7)

The compound Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680751-81-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydroisoquinoline core with a bromine substitution at the 7-position and a hydroxymethyl group at the 1-position, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders and inflammation, aligning with current trends in precision medicine.

In recent years, the demand for tetrahydroisoquinoline derivatives has surged due to their versatility in medicinal chemistry. The presence of the 7-bromo substituent in this compound enhances its reactivity, enabling further functionalization for the synthesis of more complex molecules. This characteristic is especially relevant in the development of small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. The hydroxymethyl group also offers a handle for conjugation, making it a candidate for prodrug strategies or bioconjugation in targeted therapies.

The benzyl carboxylate moiety in Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate provides additional stability and solubility, which are critical for pharmacokinetic optimization. This feature aligns with the growing focus on drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion) in modern drug design. As the pharmaceutical industry shifts toward fragment-based drug discovery, compounds like this serve as essential building blocks for constructing libraries with diverse pharmacophores.

From a synthetic chemistry perspective, the compound’s CAS No. 2680751-81-7 is often searched in databases for its purity, spectral data, and commercial availability. Laboratories frequently inquire about scalable synthesis routes or green chemistry alternatives to produce it efficiently. Given the rise of AI-driven retrosynthesis tools, researchers are exploring computational methods to optimize its preparation, reducing waste and improving yields—a trend reflecting the broader push for sustainable practices in chemical manufacturing.

Another area of interest is the compound’s potential role in peptide mimetics and GPCR targeting, as the tetrahydroisoquinoline scaffold mimics natural alkaloids. This connection to natural product-inspired drug design resonates with the resurgence of interest in traditional pharmacognosy. Additionally, its structural similarity to known neuroactive compounds has prompted investigations into its interactions with ion channels or neurotransmitter receptors, a subject frequently explored in neuroscience forums and publications.

In summary, Benzyl 7-bromo-1-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a multifaceted tool for researchers tackling challenges in drug development and chemical biology. Its relevance to fragment-based screening, neurological targets, and sustainable synthesis positions it at the intersection of cutting-edge science and industry demands. As databases and search engines increasingly prioritize structure-activity relationship (SAR) data, this compound’s profile is likely to grow in visibility among chemists and pharmacologists worldwide.